(Z)-2-(5-(2,3-dichlorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-3-oxo-3-(piperidin-1-yl)propanenitrile

• IUPAC Name: (2Z)-2-[5-[(2,3-dichlorophenyl)methyl]-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-3-oxo-3-piperidin-1-ylpropanenitrile
• InChI: InChI=1S/C24H21Cl2N3O2S/c25-19-11-7-8-16(21(19)26)14-20-23(31)29(17-9-3-1-4-10-17)24(32-20)18(15-27)22(30)28-12-5-2-6-13-28/h1,3-4,7-11,20H,2,5-6,12-14H2/b24-18-
• InChI Key: UIZJAQUIKXFPMS-MOHJPFBDSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C(=C2N(C(=O)C(S2)CC3=C(C(=CC=C3)Cl)Cl)C4=CC=CC=C4)C#N
• Isomeric SMILES: C1CCN(CC1)C(=O)/C(=C\2/N(C(=O)C(S2)CC3=C(C(=CC=C3)Cl)Cl)C4=CC=CC=C4)/C#N
• Molecular Formula: C24H21Cl2N3O2S
• Molecular Weight: 486.4 g/mol

Description

(Z)-2-(5-(2,3-dichlorobenzyl)-4-oxo-3-phenylthiazolidin-2-ylidene)-3-oxo-3-(piperidin-1-yl)propanenitrile is a useful research compound. Its molecular formula is C24H21Cl2N3O2S and its molecular weight is 486.41. The purity is usually 95%.
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Scientific Research Applications

Stereochemistry and Catalysis

The stereochemistry of ionic thiol addition to acetylenic ketones was explored, showing piperidine-catalyzed reactions leading to specific isomer formations, suggesting a methodology for controlling stereochemical outcomes in synthetic chemistry (Omar & Basyouni, 1974).

Heterocyclic Compound Synthesis

Research on the synthesis, structure, and biological activities of novel triazole compounds containing a 2-methylidenethiazolidine ring, demonstrates the potential for creating fungicidal agents with specific structural features (Xu et al., 2005).

Reaction Mechanisms

The study on reactions of specific dithiazolylidene compounds with primary and secondary alkylamines opens up pathways to a range of heterocyclic compounds, suggesting applications in developing novel organic materials or pharmaceuticals (Jeon & Kim, 2000).